Cas no 22047-25-2 (Acetylpyrazine)

• Product Name: Acetylpyrazine
• CAS No: 22047-25-2
• Molecular Formula: C₆H₆N₂O
• Molecular Weight: 122.12464
• MDL: MFCD00006134
• CID: 51955
• PubChem ID: 24855159

Acetylpyrazine Properties

Names and Identifiers

• Acetylpyrazine
• 2-Acetylpyrazine
• 1-pyrazin-2-ylethanone
• 1-PYRAZIN-2-YL-ETHANONE
• 1-(2-Pyrazinyl)ethanone
• 1-PYRAZIN-2-YLETHAN-1-ONE
• 1-pyrazinyl-ethanon
• 1-pyrazinylethanone
• 1-pyrazinyl-Ethanone
• ACETYLPYRAZINE, 2-
• Ethanone, 1-pyrazinyl-
• Ethanone,1-pyrazinyl
• FEMA 3126
• FEMA NUMBER 3126
• Ketone, methyl pyrazinyl
• methyl 2-pyrazinyl ketone
• Methyl pyrazin-2-yl ketone
• METHYL PYRAZINYL KETONE
• METHYL-2-PYRAZINYL KETONE
• Metyl 2-pyrazinyl ketone
• pyrazin-1-ylethan-1-one
• TIMTEC-BB SBB006738
• 2-Acetyl pyrazine

• MDL： MFCD00006134
• InChIKey： DBZAKQWXICEWNW-UHFFFAOYSA-N
• Inchi： 1S/C6H6N2O/c1-5(9)6-4-7-2-3-8-6/h2-4H,1H3
• SMILES： CC(=O)C1=CN=CC=N1
• BRN： 109630

Computed Properties

• Exact Mass: 122.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.048013
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 42.8

Experimental Properties

• LogP: 0.67920
• PSA: 42.85000
• Refractive Index: 1.5350 (estimate)
• Boiling Point: 72°C/15mmHg(lit.)
• Melting Point: 76-78 °C (lit.)
• Flash Point: 78-79℃/8mm
• FEMA: 3126
• Color/Form: White crystals.
• Density: 1.1075

Acetylpyrazine Security Information

• Symbol:
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT

Acetylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds